Cas no 1114491-60-9 (axinysone B)

• Product Name: axinysone B
• CAS No: 1114491-60-9
• Molecular Formula: C₁₅H₂₂O₂
• Molecular Weight: 234.33398
• CID: 2047329
• PubChem ID: 25179732

axinysone B Properties

Names and Identifiers

• axinysone B
• (-)-Axinysone B
• 1114491-60-9
• CHEBI:201634
• CS-0892524
• CHEMBL512221
• E88957
• HY-N12149
• AKOS040762607
• Axinysone A
• (+)-Axinysone B
• (+)-Axinysone A
• (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
• (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa(a)naphthalen-2-one
• DA-50830
• Axinysone B

• InChIKey： KDPNSOLPHGZUAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H22O2/c1-8-5-6-10(16)9-7-11(17)12-13(14(12,2)3)15(8,9)4/h7-8,10,12-13,16H,5-6H2,1-4H3
• SMILES： CC1CCC(C2=CC(=O)C3C(C12C)C3(C)C)O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids